1-(2-Methoxy-5-methylbenzenesulfonyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine

• IUPAC Name: 3-[1-(2-methoxy-5-methylphenyl)sulfonylpiperidin-4-yl]oxy-1,2,5-thiadiazole
• InChI: InChI=1S/C15H19N3O4S2/c1-11-3-4-13(21-2)14(9-11)24(19,20)18-7-5-12(6-8-18)22-15-10-16-23-17-15/h3-4,9-10,12H,5-8H2,1-2H3
• InChI Key: HYJGNFOUTLMWKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCC(CC2)OC3=NSN=C3
• Molecular Formula: C15H19N3O4S2
• Molecular Weight: 369.5 g/mol

Description

1-(2-Methoxy-5-methylbenzenesulfonyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine, also known as MTDP, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. MTDP is a piperidine-based compound that contains a thiadiazole moiety and a benzenesulfonyl group.

Scientific Research Applications

Antimicrobial Studies

A significant application of compounds structurally related to 1-(2-Methoxy-5-methylbenzenesulfonyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine is in antimicrobial studies. Patel and Agravat (2009) synthesized 2-(p-Acetylaminobenzenesulfonylamido)-substituted benzothiazoles, which were found to possess considerable antibacterial activity (Patel & Agravat, 2009). In another study, Patel et al. (2007) prepared various pyridine derivatives with antimicrobial properties, using similar compounds (Patel et al., 2007).

Corrosion Inhibition

Research by Kaya et al. (2016) explored the adsorption and corrosion inhibition properties of piperidine derivatives on iron. This study highlighted the potential of these compounds, including those structurally related to 1-(2-Methoxy-5-methylbenzenesulfonyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine, in protecting metals against corrosion (Kaya et al., 2016).